Cas no 1549013-91-3 ((3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine)

• Product Name: (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 1549013-91-3
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5151562
• PubChem ID: 75525439
• Update Time: 2025-11-02

(3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-4-chloro-N-(2-methoxy-1-methylethyl)-
• (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine

• Inchi： 1S/C11H15BrClNO/c1-8(7-15-2)14-6-9-3-4-11(13)10(12)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： YLSCYRXWVCASNN-UHFFFAOYSA-N
• SMILES： C1(CNC(C)COC)=CC=C(Cl)C(Br)=C1

Additional information on (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine

Comprehensive Overview of (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1549013-91-3)

(3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1549013-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-chlorophenyl and methoxypropan-2-ylamine functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern synthetic chemistry.

The molecular formula of (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine reflects its hybrid nature, combining aromatic and aliphatic components. The presence of both bromine and chlorine atoms on the phenyl ring enhances its electrophilic properties, making it a versatile building block for further chemical modifications. Researchers often explore its potential in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators, which are currently hot topics in medicinal chemistry.

One of the most intriguing aspects of CAS No. 1549013-91-3 is its application in crop protection formulations. With the growing demand for sustainable agriculture, this compound has been studied for its role in creating novel pesticides and herbicides. Its ability to interfere with specific enzymatic pathways in pests makes it a candidate for next-generation agrochemicals, aligning with the global push for environmentally friendly solutions.

From a synthetic perspective, (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine offers multiple reactive sites for further functionalization. Chemists frequently employ cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional pharmacophores or agrochemical motifs. This adaptability has made it a staple in laboratories focused on high-throughput screening and combinatorial chemistry.

The compound's physicochemical properties, including its solubility, stability, and lipophilicity, have been extensively studied to optimize its performance in various applications. Recent advancements in computational chemistry have enabled researchers to predict its behavior in biological systems, reducing the need for extensive empirical testing. This aligns with the industry's shift toward AI-driven drug discovery and green chemistry principles.

Market trends indicate a rising demand for CAS No. 1549013-91-3, particularly in regions with robust pharmaceutical and agricultural sectors. Suppliers and manufacturers are investing in scalable synthesis routes to meet this demand while adhering to stringent quality control standards. The compound's niche applications in material science, such as its use in organic semiconductors, further diversify its commercial potential.

In conclusion, (3-bromo-4-chlorophenyl)methyl(1-methoxypropan-2-yl)amine represents a multifaceted compound with broad utility across scientific disciplines. Its relevance to drug development, agricultural innovation, and advanced materials underscores its importance in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.